Cas no 1824269-42-2 (2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride)

• Product Name: 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride
• CAS No: 1824269-42-2
• MF: C₉H₁₄ClN₅O
• MW: 243.693359851837
• CID: 5719154
• PubChem ID: 86262704
• Update Time: 2025-06-09

2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-[(5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy]propan-1-amine;hydrochloride
• 2-({5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl}oxy)propan-1-amine hydrochloride
• 1824269-42-2
• F2167-1759
• EN300-240721
• AKOS026747411
• 2-((5-methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride
• 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride

• Inchi： 1S/C9H13N5O.ClH/c1-6-3-8(15-7(2)4-10)14-9(13-6)11-5-12-14;/h3,5,7H,4,10H2,1-2H3;1H
• InChI Key： MGUKWPVQHHGXSM-UHFFFAOYSA-N
• SMILES： Cl.O(C1=CC(C)=NC2=NC=NN12)C(C)CN

Computed Properties

• Exact Mass: 243.0886878g/mol
• Monoisotopic Mass: 243.0886878g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 215
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 78.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Triazolopyrimidines

Additional information on 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride

2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine Hydrochloride (CAS No. 1824269-42-2): An Emerging Compound in Pharmaceutical Research

2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride (CAS No. 1824269-42-2) is a novel compound that has garnered significant attention in the field of pharmaceutical research due to its unique chemical structure and potential therapeutic applications. This compound belongs to the class of triazolopyrimidines, which are known for their diverse biological activities, including antiviral, antibacterial, and anticancer properties. The hydrochloride salt form of this compound enhances its solubility and stability, making it a promising candidate for further development in drug discovery.

The chemical structure of 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride features a triazolopyrimidine core linked to a propylamine moiety through an ether linkage. The presence of the methyl group at the 5-position of the triazolopyrimidine ring and the hydroxyl group on the propylamine chain contribute to its distinct pharmacological profile. Recent studies have highlighted the importance of these structural features in modulating the compound's biological activity and selectivity.

In terms of its pharmacological properties, 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride has shown promising results in various preclinical studies. For instance, it has demonstrated potent antiviral activity against several RNA viruses, including influenza and respiratory syncytial virus (RSV). The mechanism of action is believed to involve inhibition of viral replication through interference with key viral enzymes or host cell pathways essential for viral infection.

Beyond its antiviral properties, 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride has also been investigated for its potential as an anticancer agent. Preclinical studies have shown that it can selectively inhibit the growth of various cancer cell lines while exhibiting minimal cytotoxicity towards normal cells. The selective anticancer activity is attributed to its ability to modulate signaling pathways involved in cell proliferation and apoptosis.

The safety profile of 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride is another critical aspect that has been extensively studied. In vitro and in vivo toxicity assessments have indicated that this compound is well-tolerated at therapeutic concentrations. However, further research is needed to fully understand its long-term safety and potential side effects in humans.

In addition to its direct therapeutic applications, 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride has also been explored as a lead compound for the development of novel drug candidates. Structure-based drug design approaches have been employed to optimize its pharmacological properties and improve its therapeutic index. These efforts have led to the identification of several analogs with enhanced potency and selectivity.

The current state of research on 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride highlights its potential as a multifaceted therapeutic agent with broad-spectrum activity. Ongoing clinical trials are expected to provide further insights into its efficacy and safety in human subjects. As research continues to advance, this compound is poised to play a significant role in addressing unmet medical needs in areas such as viral infections and cancer.

In conclusion, 2-((5-Methyl-[1,2,4]triazolo[1,5-a]pyrimidin-7-yl)oxy)propan-1-amine hydrochloride (CAS No. 1824269-42-2) represents a promising compound with a unique chemical structure and diverse biological activities. Its potential as an antiviral and anticancer agent underscores the importance of continued research and development in this area. As more data becomes available from ongoing studies and clinical trials, this compound may well become a valuable addition to the arsenal of therapeutic options available to healthcare professionals.